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Ethical and reproducible research involving animal models hinges on the appropriate
justification of the number of animals used. The Institutional Animal Care and Use Committee
(IACUC) requires a thorough and scientifically valid rationale for the proposed animal numbers
to ensure adherence to the principles of the 3Rs: Replacement, Reduction, and Refinement.[1]
[2][3][4][5] This document provides detailed guidelines, protocols, and tools to assist
investigators in preparing a robust justification for their IACUC submissions.

Section 1: Core Principles of Animal Number
Justification

The justification for the number of animals in a research protocol is a critical component of an
IACUC submission.[6][7] It demonstrates a commitment to ethical animal use and the scientific
validity of the proposed research. Federal regulations and the Public Health Service (PHS)
Policy on Humane Care and Use of Laboratory Animals mandate that investigators use the
minimum number of animals necessary to obtain valid results.[6][8][9]

The 3Rs: A Framework for Ethical Research

The 3Rs, first described by Russell and Burch in 1959, are the foundational principles guiding
the ethical use of animals in research.[1][4]
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» Replacement: Using non-animal alternatives whenever possible. This includes in vitro
methods, computer modeling, and using less sentient species like invertebrates.[1][4][10]

e Reduction: Using the minimum number of animals necessary to achieve statistically
significant and scientifically valid results.[1][4] This is the primary focus of the animal number
justification.

o Refinement: Modifying procedures to minimize pain, distress, and suffering, and to enhance
animal welfare.[1][3][4]

Section 2: Statistical Justification of Animal
Numbers

Whenever possible, the number of animals requested should be justified statistically.[7][9][11]
This typically involves a power analysis.[8][11] Justifications based solely on "past experience,”
convenience, or budget are generally not acceptable.[6]

Power Analysis: The Gold Standard

A power analysis is a statistical calculation that helps determine the smallest sample size
needed to detect a statistically significant effect of a given magnitude.[11][12] An underpowered
study with too few animals may fail to detect a real effect, leading to wasted resources and
unethical animal use.[12] Conversely, an overpowered study with too many animals is also an
inefficient use of resources.[13]

To perform a power analysis, you will need to define the following parameters:

o Effect Size: The magnitude of the difference you expect to observe between experimental
groups. This can be estimated from preliminary data or previous studies.[12]

o Standard Deviation (0): The variability of the data. This can also be estimated from prior
research.

 Significance Level (a): The probability of a Type | error (false positive), typically set at 0.05.
[12]
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» Statistical Power (1-B): The probability of detecting a true effect (avoiding a Type Il error or
false negative). This is conventionally set at 0.80 (or 80%).[11][12]

Table 1: Sample Size Calculation for a Two-Sample t-test

This table provides an example of sample sizes per group required for a two-sample t-test with
a significance level (a) of 0.05 and a power of 80%.

Effect Size Standard Deviation Difference Between Required Sample
(Cohen's d) (o) Means Size per Group
0.5 (Medium) 1.0 0.5 64

0.8 (Large) 1.0 0.8 26

1.0 (Very Large) 1.0 1.0 17

0.5 (Medium) 2.0 1.0 64

0.8 (Large) 2.0 1.6 26

Note: These are approximate values and should be calculated precisely using statistical
software.

Resources for Power Analysis:

Several free online tools can assist with power calculations:
o G*Power

e PS: Power and Sample Size Calculation

» Various web-based calculators available through university statistics departments.[12]

Section 3: Non-Statistical Justification of Animal
Numbers

In some cases, a statistical justification may not be appropriate.[7][9] These situations require a
clear and detailed non-statistical rationale.
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Common Scenarios for Non-Statistical Justification:

o Pilot Studies: Small-scale preliminary studies conducted to gather data for a larger,
statistically powered study or to test a new procedure.[7][14] The number of animals should
be justified based on the minimum number needed to assess feasibility and gather
preliminary data.

» Breeding Colonies: Justification should be based on the number of breeding pairs needed to
maintain the colony and produce the required number of animals with the desired genotype
for experiments.[7][15][16] This includes accounting for expected litter sizes and genotyping
outcomes.

o Tissue Harvesting: When animals are used solely as a source of tissues or cells for in vitro
studies, the justification should be based on the amount of tissue required per experiment
and the number of experiments planned.[9]

e Teaching and Training: The number of animals should be based on the number of students
or trainees and the pedagogical goals of the training.[11][16]

Section 4: Experimental Protocols and Justification
Examples

Protocol 1: Preclinical Efficacy Study of a Novel Anti-Cancer Drug

» Objective: To determine the efficacy of a new drug (Drug X) in reducing tumor growth in a
mouse xenograft model.

o Experimental Design:
o Groups:
= Vehicle Control (n=10)
» Drug X - Low Dose (10 mg/kg) (n=10)

» Drug X - High Dose (50 mg/kg) (n=10)
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» Positive Control (Standard-of-care drug) (n=10)
o Total Animals: 40 mice

 Justification: The number of animals is based on a power analysis. Previous studies with
similar compounds have shown an expected effect size of 1.2 (a large effect) with a standard
deviation of 20% in tumor volume. To achieve a statistical power of 80% with a significance
level of 0.05, a sample size of 10 mice per group is required. This number also accounts for
a potential 10% attrition rate due to non-treatment-related causes.

Protocol 2: Pilot Study to Establish a New Surgical Model

o Objective: To develop and refine a new surgical procedure to induce a specific neurological
condition in rats.

o Experimental Design:
o Asingle group of 12 rats will undergo the novel surgical procedure.

 Justification: This is a pilot study to establish a new and complex surgical technique. A
statistical power analysis is not appropriate as the primary goal is to assess the feasibility,
reproducibility, and potential adverse outcomes of the procedure, not to test a formal
hypothesis. The proposed number of 12 animals is based on the need to gain proficiency in
the surgical technique, identify potential complications, and gather preliminary data on the
resulting phenotype to inform the design of future, statistically powered studies. We
anticipate that the first few surgeries may have a higher rate of complications, and this
number will allow for refinement of the technique.

Section 5: Visualizing Experimental Workflows

Diagrams can be a powerful tool to clearly communicate your experimental plan and how
animal numbers are derived.
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Caption: Workflow for a preclinical anti-cancer drug efficacy study.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b139117?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Animal Number Justification Pathway

Other (e.g., Tissue Harvest)
RCl Provide Non-Statistical Justification Breeding Colony C i

- Submit Justification to IACUC

Is Hypothesis Testing the Primary Goal? ‘

I

Yes A4 Pilot Study Rationale
Perform Power Analysis

Click to download full resolution via product page
Caption: Decision tree for justifying animal numbers in an IACUC protocol.

By following these guidelines and providing a clear, well-supported justification, researchers
can ensure their IACUC submissions are comprehensive, ethically sound, and scientifically
robust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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